A predictive framework for mixing low dispersity polymer samples to design custom molecular weight distributions†
Polymer Chemistry Pub Date: 2019-10-08 DOI: 10.1039/C9PY01012B
Abstract
The physical properties of polymer samples are dependent on the overall shape and breadth of the molecular weight distribution (MWD). A small number of methods are available to tune the shape and characteristics of MWDs based on influencing controlled radical polymerizations and mixing individual distributions. However, no systematic framework exists to date to predict the characteristics and shapes of artificial MWDs prior to the experiments. In this work we present such a framework based on the interpolation of individual distributions.
Recommended Literature
- [1] Facile fabrication of graphene devices through metalloporphyrin induced photocatalytic reduction†
- [2] An ultrahighly sensitive and repeatable flexible pressure sensor based on PVDF/PU/MWCNT hierarchical framework-structured aerogels for monitoring human activities†
- [3] THE PRESENTATION OF CHEMISTRY LOGICALLY DRIVEN OR APPLICATIONS-LED?
- [4] Mechanistic in situ investigation of heterogeneous hydrogenation over Rh/TiO2 catalysts: selectivity, pairwise route and catalyst nature†
- [5] Defect structure and percolation in the packing of bidispersed particles on a sphere†
- [6] Chirality induction in metal-induced achiral polythiophene aggregates assisted by optically active amines and polythiophene†‡
- [7] Synthesis and characterisation of polynorepinephrine-shelled microcapsules via an oil-in-water emulsion templating route†
- [8] Implications of relaxation dynamics of collapsed conjugated polymeric nanoparticles for light-harvesting applications
- [9] Metal-assisted synthesis of salen-based porous organic polymer for highly efficient fixation of CO2 into cyclic carbonates†
- [10] Analysis of steroids. Part X. Determination of 21-amino corticosteroids
Journal Name：Polymer Chemistry
Research Products
-
CAS no.: 13370-08-6
-
CAS no.: 126840-22-0
-
CAS no.: 129053-70-9
